Cas no 1804346-25-5 (Ethyl 2-iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 2-iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804346-25-5
• MF: C₁₁H₁₁F₃INO₃
• MW: 389.109626054764
• CID: 4836234
• Update Time: 2025-06-09

Ethyl 2-iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H11F3INO3/c1-3-18-8(17)5-7-4-6(2)16-10(15)9(7)19-11(12,13)14/h4H,3,5H2,1-2H3
• InChI Key： HLTNMMYBUGZWDM-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(C)=N1)CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-acetate

Ethyl 2-iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804346-25-5): An Overview of Its Structure, Synthesis, and Applications

Ethyl 2-iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804346-25-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound, characterized by its unique structural features, including an iodine atom, a methyl group, a trifluoromethoxy group, and an ethyl ester moiety, offers a wide range of applications in drug discovery and chemical synthesis.

The structure of Ethyl 2-iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-acetate is particularly noteworthy. The presence of the iodine atom makes it an excellent substrate for various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are crucial in the synthesis of complex molecules, including pharmaceuticals and agrochemicals. The trifluoromethoxy group, on the other hand, imparts unique electronic and steric properties to the molecule, enhancing its potential for use in the design of bioactive compounds.

In terms of synthesis, Ethyl 2-iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-acetate can be prepared through a multi-step process. One common approach involves the iodination of a suitable pyridine derivative followed by esterification with ethanol. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions and catalysts that minimize waste and energy consumption.

The applications of Ethyl 2-iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-acetate are diverse and promising. In medicinal chemistry, this compound serves as a valuable building block for the synthesis of novel drugs targeting various diseases. For instance, its iodine atom can be used to introduce radiolabels for imaging studies or to enhance the pharmacokinetic properties of drug candidates. The trifluoromethoxy group has been shown to improve the metabolic stability and bioavailability of drugs, making it an attractive functional group in drug design.

Recent research has highlighted the potential of Ethyl 2-iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-acetate in the development of anticancer agents. Studies have demonstrated that compounds derived from this scaffold exhibit potent antiproliferative activity against various cancer cell lines. The ability to fine-tune the structure through functional group modifications allows researchers to optimize the therapeutic index and reduce side effects.

Beyond medicinal chemistry, Ethyl 2-iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-acetate finds applications in materials science and chemical biology. Its unique electronic properties make it suitable for use in organic electronics and as a probe for studying biological systems. For example, derivatives of this compound have been used to develop fluorescent sensors for detecting specific biomolecules or environmental pollutants.

In conclusion, Ethyl 2-iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804346-25-5) is a multifaceted compound with significant potential in various scientific disciplines. Its structural versatility, synthetic accessibility, and diverse applications make it an important molecule for researchers working in medicinal chemistry, synthetic organic chemistry, materials science, and chemical biology. As ongoing research continues to uncover new uses and properties of this compound, its importance is likely to grow even further.